Cas no 1339659-10-7 (ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate)

• Product Name: ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate
• CAS No: 1339659-10-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6411380
• PubChem ID: 64452007
• Update Time: 2025-06-13

ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate
• 1H-Pyrazole-1-butanoic acid, 3-methyl-α-(methylamino)-, ethyl ester
• AKOS013775591
• CS-0347906
• EN300-1140124
• 1339659-10-7

• Inchi： 1S/C11H19N3O2/c1-4-16-11(15)10(12-3)6-8-14-7-5-9(2)13-14/h5,7,10,12H,4,6,8H2,1-3H3
• InChI Key： WTQSDIOIIHSAOB-UHFFFAOYSA-N
• SMILES： C(N1C=CC(C)=N1)CC(NC)C(=O)OCC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 7.43±0.20(Predicted)

Additional information on ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate

Comprehensive Overview of Ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate (CAS No. 1339659-10-7)

Ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate (CAS No. 1339659-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by a pyrazole ring and a methylamino substituent, is often explored for its bioactive properties. Researchers are particularly interested in its role as an intermediate in synthesizing novel drug candidates or crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure combines a 3-methyl-1H-pyrazole moiety with an ethyl butanoate backbone, offering versatility in chemical modifications. This flexibility makes it valuable for structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, compounds like ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate are frequently analyzed for their binding affinities and metabolic stability using in silico tools—a hotspot in modern research.

In the context of green chemistry, this compound is also studied for its potential to reduce synthetic steps or improve yields in multi-step reactions. The ethyl ester group, for instance, may facilitate easier hydrolysis or transesterification, which aligns with industry efforts to minimize waste and energy consumption. Such attributes resonate with the increasing focus on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

From a commercial perspective, CAS No. 1339659-10-7 is often searched alongside terms like "high-purity intermediates", "custom synthesis", and "pharmaceutical building blocks", reflecting its niche yet critical role in supply chains. Suppliers and contract research organizations (CROs) highlight its availability in milligram-to-kilogram scales to meet diverse R&D needs, catering to the demand for scalable and cost-effective solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound, ensuring compliance with regulatory standards like ICH Q7. Quality control remains a priority, especially as the pharmaceutical industry emphasizes traceability and impurity profiling—a topic frequently queried in scientific forums and search engines.

In summary, ethyl 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoate represents a convergence of innovation and practicality, addressing both academic curiosity and industrial demands. Its relevance to drug discovery, agrochemical development, and sustainable chemistry ensures its continued prominence in scientific literature and commercial catalogs.